Cas no 1864174-08-2 (4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 1864174-08-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5277179
• Update Time: 2025-10-31

4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C9H14N2OS/c1-6-11-7(4-13-6)8(12)9(5-10)2-3-9/h4,8,12H,2-3,5,10H2,1H3
• InChI Key： WWZRLHCHUACYCR-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C)=N1)(C1(CC1)CN)O

Additional information on 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-

Chemical Profile of 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1864174-08-2)

4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1864174-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivative class, a heterocyclic compound featuring a sulfur atom in its ring structure, which is well-documented for its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a thiazole core substituted with a hydroxymethyl group at the α-position, an amino methyl group attached to a cyclopropyl ring, and a methyl group at the 2-position of the thiazole ring. This unique structural configuration imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for drug discovery and development. The presence of both hydroxymethyl and amino methyl functional groups suggests potential for further derivatization and modification, which could enhance its pharmacological profile.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Specifically, the α-[1-(aminomethyl)cyclopropyl]-2-methyl moiety in this compound may contribute to its interaction with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The thiazole ring is known to be a privileged scaffold in medicinal chemistry, frequently incorporated into drugs due to its ability to engage with various biological systems. For instance, studies have shown that thiazole derivatives can inhibit specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural features of 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- may enable it to interact with these targets in a unique manner, offering new avenues for therapeutic intervention.

Recent research has also highlighted the importance of cycloalkyl groups in enhancing drug-like properties such as solubility and metabolic stability. The cyclopropyl ring in this compound could contribute to improved pharmacokinetic profiles compared to linear or branched aliphatic substituents. This structural element may also influence the compound's ability to cross biological membranes, which is crucial for achieving effective drug delivery.

The hydroxymethyl group at the α-position provides another layer of complexity and potential functionality. This group can participate in hydrogen bonding interactions with biological targets, which is often critical for achieving high affinity and selectivity. Additionally, the hydroxymethyl group can be further modified through various chemical reactions such as etherification or esterification, allowing for fine-tuning of the compound's pharmacological properties.

In terms of synthetic chemistry, 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl- presents an interesting challenge due to its complex structural features. The synthesis would likely involve multi-step reactions including cyclization, functional group interconversion, and protection-deprotection strategies. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one, facilitating their exploration in drug discovery programs.

The potential therapeutic applications of this compound are further supported by computational modeling studies that predict favorable interactions with biological targets. Molecular docking simulations have been used to evaluate how this compound might bind to specific enzymes or receptors involved in disease pathways. These studies can provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

Moreover, the growing emphasis on green chemistry principles has encouraged researchers to develop sustainable synthetic routes for complex molecules like 4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl-. Techniques such as catalytic asymmetric synthesis and biocatalysis offer promising alternatives to traditional synthetic methods by reducing waste generation and improving atom economy. Such approaches align with broader efforts to make drug discovery more environmentally friendly while maintaining high standards of efficiency and yield.

As research continues to uncover new biological activities and mechanisms associated with thiazole derivatives, compounds like this one are expected to play an increasingly important role in pharmaceutical development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and neurology. The combination of computational modeling, high-throughput screening technologies, and advanced synthetic methodologies will be essential for fully realizing their potential.

In conclusion,4-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-2-methyl, (CAS No. 1864174-08-2) represents a promising candidate for further investigation in medicinal chemistry. Its distinctive structural features—comprising a thiazole core with hydroxymethyl and amino methyl substituents—position it as a versatile scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant promise for addressing unmet medical needs through innovative drug design strategies.